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Compound of Interest

Compound Name: Orziloben

Cat. No.: B12393117 Get Quote

Orziloben Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of Orziloben (NST-

6179/SEFA-6179). The following troubleshooting guides and frequently asked questions

(FAQs) are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Orziloben?

A1: Orziloben (also known as NST-6179 or SEFA-6179) is an oral, fully synthetic medium-

chain fatty acid (MCFA) analogue.[1] It is currently under investigation in Phase 2a clinical trials

for the treatment of Intestinal Failure-Associated Liver Disease (IFALD), an orphan liver

disease.[1][2][3] Orziloben is designed for passive absorption from the gut to directly target the

liver.[1]

Q2: What is the known solubility of Orziloben?

A2: Currently, specific solubility data for Orziloben is limited. The known solubility is in

Dimethyl Sulfoxide (DMSO).

Q3: How do I prepare a stock solution of Orziloben in DMSO?
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A3: To prepare a stock solution of Orziloben in DMSO, it is recommended to use ultrasonic

agitation to aid dissolution. Given that DMSO is hygroscopic, it is crucial to use a fresh,

unopened vial of DMSO to ensure optimal solubility.

Q4: What are the recommended storage conditions for Orziloben stock solutions?

A4: For Orziloben stock solutions, the recommended storage conditions are as follows:

-80°C for up to 6 months.

-20°C for up to 1 month.

Q5: Is there any information on the stability of Orziloben under different conditions (e.g., pH,

temperature, light)?

A5: Specific stability data for Orziloben under various pH, temperature, and light conditions are

not publicly available at this time. As a general practice for investigational compounds, it is

advisable to protect solutions from light and avoid extreme temperatures and pH values unless

experimentally required. Forced degradation studies, which typically involve stressing a

compound with acid, base, heat, light, and oxidation, are recommended to understand its

stability profile.

Q6: What are the potential degradation pathways for Orziloben?

A6: The specific degradation pathways for Orziloben have not been publicly disclosed. As

Orziloben is a fatty acid analogue, potential degradation pathways could involve oxidation. For

novel compounds, identifying degradation products typically requires techniques like High-

Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) after forced

degradation studies.
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Issue Possible Cause Recommended Solution

Difficulty dissolving Orziloben

in DMSO.

1. Insufficient agitation. 2. Use

of old or wet DMSO. 3.

Concentration is too high.

1. Use an ultrasonic bath to aid

dissolution. 2. Use a fresh,

unopened vial of anhydrous

DMSO. 3. Try preparing a

more dilute solution.

Precipitation observed in

Orziloben stock solution upon

storage.

1. Improper storage

temperature. 2. Freeze-thaw

cycles.

1. Ensure storage at the

recommended -20°C or -80°C.

2. Aliquot the stock solution

into smaller, single-use vials to

minimize freeze-thaw cycles.

Inconsistent experimental

results.

1. Degradation of Orziloben in

solution. 2. Inaccurate

concentration of the stock

solution.

1. Prepare fresh working

solutions from a properly

stored stock solution before

each experiment. Avoid

prolonged storage of dilute

aqueous solutions. 2. Re-

evaluate the preparation of the

stock solution, ensuring the

compound was fully dissolved.

Data Presentation
Table 1: Known Solubility and Stock Solution Storage of Orziloben

Solvent Concentration
Molar

Concentration
Notes

Storage of

Stock Solution

DMSO 100 mg/mL 449.88 mM

Requires

sonication; use

of fresh DMSO is

recommended as

it is hygroscopic.

-80°C for 6

months; -20°C

for 1 month.
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Experimental Protocols
Protocol 1: Preparation of Orziloben Stock Solution
Objective: To prepare a stable stock solution of Orziloben for in vitro or in vivo experiments.

Materials:

Orziloben powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Ultrasonic water bath

Procedure:

Equilibrate the Orziloben powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of Orziloben powder using a calibrated balance in an appropriate

weighing vessel.

Transfer the powder to a sterile tube or vial.

Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 100 mg/mL).

Vortex the solution briefly to mix.

Place the tube or vial in an ultrasonic water bath and sonicate until the Orziloben is

completely dissolved. Visually inspect the solution to ensure no solid particles remain.

(Optional but recommended) Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).
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Orziloben Stock Solution Preparation Workflow

Start

Weigh Orziloben Powder

Equilibrate to RT

Add Anhydrous DMSO

Sonicate Until Dissolved

Aliquot into Single-Use Vials

Visually Inspect

Store at -20°C or -80°C

End
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Forced Degradation Study Logical Flow

Orziloben Sample 
 (Solid & Solution)

Stress Conditions

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic

HPLC-UV/MS Analysis

Identify Degradants &
 Establish Stability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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